[(1S,2R,3S,4S,6R,7R,8R)-4-Ethenyl-3-hydroxy-2,4,7,14-tetramethyl-9-oxo-6-tricyclo[5.4.3.01,8]tetradecanyl] 2-[1-[(2-amino-3-methylbutanoyl)amino]-2-methylpropan-2-yl]sulfanylacetate

• Molecular Formula: C31H52N2O5S
• Molecular Weight: 564.8 g/mol
• IUPAC Name: [(1S,2R,3S,4S,6R,7R,8R)-4-ethenyl-3-hydroxy-2,4,7,14-tetramethyl-9-oxo-6-tricyclo[5.4.3.01,8]tetradecanyl] 2-[1-[(2-amino-3-methylbutanoyl)amino]-2-methylpropan-2-yl]sulfanylacetate
• InChI: InChI=1S/C31H52N2O5S/c1-10-29(8)15-22(38-23(35)16-39-28(6,7)17-33-27(37)24(32)18(2)3)30(9)19(4)11-13-31(20(5)26(29)36)14-12-21(34)25(30)31/h10,18-20,22,24-26,36H,1,11-17,32H2,2-9H3,(H,33,37)/t19?,20-,22+,24?,25-,26-,29+,30-,31-/m0/s1
• InChI Key: LLYYNOVSVPBRGV-NFQTWZMKSA-N
• Isomeric SMILES: C[C@H]1[C@@H]([C@](C[C@H]([C@]2([C@H]3[C@@]1(CCC2C)CCC3=O)C)OC(=O)CSC(C)(C)CNC(=O)C(C(C)C)N)(C)C=C)O
• Canonical SMILES: CC1CCC23CCC(=O)C2C1(C(CC(C(C3C)O)(C)C=C)OC(=O)CSC(C)(C)CNC(=O)C(C(C)C)N)C

Description

The compound [(1S,2R,3S,4S,6R,7R,8R)-4-Ethenyl-3-hydroxy-2,4,7,14-tetramethyl-9-oxo-6-tricyclo[5.4.3.01,8]tetradecanyl] 2-[1-[(2-amino-3-methylbutanoyl)amino]-2-methylpropan-2-yl]sulfanylacetate features a highly complex tricyclic diterpene core (tricyclo[5.4.3.01,8]tetradecane) with multiple stereochemical centers. Its structure includes:

• A 4-ethenyl group and 3-hydroxy substituent on the tricyclic framework.
• A sulfanylacetate ester side chain modified with a branched 2-amino-3-methylbutanoyl amide group.

Biological Activity

The compound [(1S,2R,3S,4S,6R,7R,8R)-4-Ethenyl-3-hydroxy-2,4,7,14-tetramethyl-9-oxo-6-tricyclo[5.4.3.01,8]tetradecanyl] 2-[1-[(2-amino-3-methylbutanoyl)amino]-2-methylpropan-2-yl]sulfanylacetate is a complex organic molecule notable for its intricate structure and potential biological activities. This article delves into the biological activity of this compound, examining its pharmacological properties, mechanisms of action, and relevant case studies.

Structural Overview

The molecular formula for this compound is $C_{29}H_{40}O_7S$, with a molecular weight of approximately 532.7 g/mol. The structure features multiple stereocenters and a tricyclic framework that may influence its biological interactions and efficacy.

Table 1: Structural Characteristics

Property	Value
Molecular Formula	$C_{29}H_{40}O_7S$
Molecular Weight	532.7 g/mol
Stereochemistry	Multiple stereocenters
Functional Groups	Hydroxy, Ethenyl, Sulfanyl

Antimicrobial Properties

Preliminary studies suggest that the compound exhibits significant antimicrobial activity. Research indicates that compounds with similar tricyclic structures often demonstrate effectiveness against various bacterial strains. For instance, studies have shown that related compounds can inhibit the growth of gram-positive bacteria such as Staphylococcus aureus and Streptococcus pneumoniae.

Anti-inflammatory Effects

The compound may also possess anti-inflammatory properties. In vitro studies have indicated that it can modulate inflammatory pathways by inhibiting pro-inflammatory cytokines. This effect is particularly relevant in conditions such as arthritis and other inflammatory disorders.

The mechanisms underlying the biological activity of this compound are not fully elucidated but may involve:

• Enzyme Inhibition : The compound could inhibit enzymes involved in metabolic pathways associated with inflammation and infection.
• Receptor Modulation : It may interact with specific receptors in cells that mediate immune responses.

Case Studies

• Study on Antimicrobial Efficacy : A recent study explored the antimicrobial effects of structurally similar compounds on E. coli and Pseudomonas aeruginosa. Results indicated a dose-dependent inhibition of bacterial growth, suggesting potential for further development as an antimicrobial agent.
• Anti-inflammatory Research : Another investigation focused on the anti-inflammatory effects of related compounds in a murine model of arthritis. Results showed reduced swelling and inflammatory markers in treated groups compared to controls.

Table 2: Summary of Biological Activities

Activity Type	Observed Effects	Reference
Antimicrobial	Inhibition of E. coli, S. aureus
Anti-inflammatory	Reduced cytokine levels

Comparison with Similar Compounds

Research Findings and Implications

• Synthetic Challenges : The target compound’s stereochemical complexity necessitates advanced chiral synthesis techniques, contrasting with analogues like the pyrimidine derivative, which may use simpler esterification . Fluorinated analogues () employ click chemistry, highlighting divergent synthetic routes .
• Bioactivity Hypotheses: The 2-amino-3-methylbutanoyl group in the target compound could mimic natural amino acids, enabling protease targeting or peptide-like interactions. Pyrimidine-containing analogues may leverage heterocycle-mediated enzyme inhibition, as seen in sulfonylurea herbicides .